Cas no 2138397-83-6 (1-(4-methoxycyclohexyl)-1H-imidazol-2-amine)

• Product Name: 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine
• CAS No: 2138397-83-6
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5909467
• PubChem ID: 165480135
• Update Time: 2025-10-29

1-(4-methoxycyclohexyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine
• EN300-1111015
• 2138397-83-6

• Inchi： 1S/C10H17N3O/c1-14-9-4-2-8(3-5-9)13-7-6-12-10(13)11/h6-9H,2-5H2,1H3,(H2,11,12)
• InChI Key： CEHAMBPPQXAQCJ-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)N1C=CN=C1N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine

Professional Introduction to Compound with CAS No. 2138397-83-6 and Product Name: 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine

The compound identified by the CAS number 2138397-83-6 and the product name 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclohexyl group substituted with a methoxy moiety and an imidazole ring functionalized with an amine group, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel imidazole derivatives as pharmacological agents. Imidazole scaffolds are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for drug discovery. The specific substitution pattern in 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine enhances its binding affinity and selectivity, which are critical factors in the design of effective therapeutic molecules.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Studies have demonstrated that imidazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The methoxy-substituted cyclohexyl group in 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine may contribute to its ability to interact with these enzymes, thereby reducing inflammation and associated symptoms. This has opened up new avenues for research in conditions such as arthritis, where inflammation plays a central role.

Furthermore, the amine group at the 2-position of the imidazole ring provides a site for further chemical modification, allowing for the development of more complex derivatives with enhanced pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. Researchers have been exploring various synthetic strategies to modify this compound, aiming to optimize its potency, selectivity, and pharmacokinetic profile.

The synthesis of 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the methoxy group into the cyclohexyl ring is a critical step, as it influences the overall electronic properties of the molecule. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have been used to predict how 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine interacts with biological targets at the atomic level. These insights have guided medicinal chemists in designing more effective derivatives by identifying key binding sites and optimizing interactions with target proteins. Such computational approaches are becoming increasingly integral to drug discovery pipelines, streamlining the process from initial design to final optimization.

In clinical settings, 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine has shown promise in preclinical studies as a potential therapeutic agent. Animal models have demonstrated its efficacy in reducing inflammation and pain without significant side effects. These findings are encouraging and support further investigation into its clinical applications. However, additional studies are needed to fully understand its safety profile and long-term effects before it can be considered for human use.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. The structural features of 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine may offer solutions to some of these issues. The presence of both polar (amine) and non-polar (cyclohexyl) regions enhances its solubility in both aqueous and organic environments, which could improve absorption and distribution within the body. Additionally, modifications to the molecule may be explored to enhance its stability against metabolic degradation.

The future direction of research on 1-(4-methoxycyclohexyl)-1H-imidazol-2-amine includes exploring its potential in other therapeutic areas beyond inflammation management. Its ability to interact with multiple biological targets suggests that it could be repurposed for conditions such as neurodegenerative diseases or cancer. By leveraging cutting-edge synthetic methodologies and computational tools, scientists aim to uncover new applications for this promising compound.

In conclusion,1-(4-methoxycyclohexyl)-1H-imidazol-2-amine represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate inflammatory pathways makes it a valuable candidate for treating various diseases characterized by inflammation. With ongoing research focused on optimizing its synthesis, pharmacological properties, and clinical efficacy,this compound holds great promise for improving human health.